![molecular formula C11H13NO4 B1297217 3-(2,3-Dihydro-benzo[1,4]dioxin-6-ylamino)-propionic acid CAS No. 436087-14-8](/img/structure/B1297217.png)
3-(2,3-Dihydro-benzo[1,4]dioxin-6-ylamino)-propionic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of benzo[1,4]dioxin, which is a bicyclic compound consisting of a benzene ring fused to a 1,4-dioxin ring . The compound has a molecular weight of 223.23 .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 2,3-dihydrobenzo[b][1,4]dioxin-6-amine with other reagents . For instance, one study reported the synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as PARP1 inhibitors .Molecular Structure Analysis
The molecular structure of this compound can be determined using various spectroscopic techniques such as IR, 1H NMR, and 13C NMR . The InChI code for this compound is 1S/C11H13NO4/c13-11(14)3-4-12-8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7,12H,3-6H2,(H,13,14) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, the IR spectrum can provide information about the functional groups present in the compound .Scientific Research Applications
Anti-inflammatory Activity
- The racemic and enantiomeric forms of 2-(2,3-dihydro-1,4-benzodioxin)propionic acid were synthesized and evaluated for their anti-inflammatory properties, showing significant activity (Vazquez, Rosell, & Pujol, 1997).
Synthesis and Bioactivity Evaluation
- Derivatives of 3-amino-6, 11-dioxo-6, 11-dihydro-5H-benzo[b]carbazole-1-carboxylic acid were synthesized, with some displaying promising cytotoxicity against cancer cells and notable antioxidant activity (Santhosh Kumar et al., 2021).
Derivative Synthesis and Biological Evaluation
- A range of 3-amino-5-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-ylamino)benzoic acid derivatives were synthesized, with some showing potent cytotoxicity and antioxidant activities (Santhosh Kumar et al., 2019).
Fluorescence Derivatization of Amino Acids
- The compound 3-(Naphthalen-1-ylamino)propanoic acid was explored for fluorescence derivatization of amino acids, showing strong fluorescence and potential for use in biological assays (Frade et al., 2007).
Synthesis of Novel Antitumor Agents
- Compounds such as 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid (3-dimethylylaminopropyl)amide have been synthesized for potential use as antitumor agents (Mondal et al., 2003).
Electrochemical Detection of Modified Oligonucleotides
- Derivatives of 1,4-benzoquinone and 1,4-naphthoquinone, including 3-[(3,6-dioxocyclohexa-1,4-diene-1-yl)thio]propionic and 3-[(1,4-dioxo-1,4-dihydronaphthalene-2-yl)thio]propionic acids, have been utilized for the modification of oligonucleotides to enable their electrochemical detection (Shundrin et al., 2016).
Future Directions
properties
IUPAC Name |
3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c13-11(14)3-4-12-8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7,12H,3-6H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOWKZYWNFALNAK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30349494 |
Source
|
Record name | 3-(2,3-Dihydro-benzo[1,4]dioxin-6-ylamino)-propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30349494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
436087-14-8 |
Source
|
Record name | N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-β-alanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=436087-14-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2,3-Dihydro-benzo[1,4]dioxin-6-ylamino)-propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30349494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.